2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C19H18ClN3OS/c1-13-3-5-14(6-4-13)17-11-22-19(25-12-18(24)21-2)23(17)16-9-7-15(20)8-10-16/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: VTZMRXKGCVHJKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NC
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide is a chemical compound that has shown significant potential in scientific research applications. This compound belongs to the class of imidazole derivatives and has been used in various studies related to its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Research on imidazole derivatives has highlighted their significant antitumor properties. A review by Iradyan et al. (2009) discusses various imidazole compounds, including bis(2-chloroethyl)amino derivatives, 4(5)-aminoimidazol-5(4)-carboxamide, 4-nitro-5-thioimidazole, benzimidazole, and imidazolylpeptides. Some of these compounds have advanced beyond preclinical testing due to their promising biological activities. This research is crucial for the ongoing search for new antitumor drugs and synthesizing compounds with diverse biological effects. The structural features of imidazole derivatives make them attractive candidates for drug development, as they offer multiple mechanisms of interaction with cancer cells, potentially leading to more effective treatments with fewer side effects.

Implications for Future Research

The study of imidazole derivatives, including compounds like "2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide", is vital for the development of next-generation antitumor agents. Future research will likely explore the optimization of these compounds to enhance their efficacy, reduce toxicity, and overcome resistance mechanisms in cancer cells. Understanding the detailed mechanisms of action will also be crucial for tailoring these compounds to target specific types of cancer more effectively.

The applications of such compounds in scientific research extend beyond antitumor activity, potentially offering insights into treating other diseases or disorders. The versatility of imidazole derivatives underscores the importance of chemical synthesis and biological testing in drug discovery processes.